339031-57-1 Price
This page is the exclusive Price page for 339031-57-1.
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
ethyl 6-oxo-1-phenyl-4-(propylsulfanyl)-1,6-dihydropyridazine-3-carboxylate Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00917644-1g | bi de | 90% | 1g | ¥4193.0 | 17 Apr. 2024 | |
| A2B Chem LLC | AI74461-1mg | a2bchem | >90% | 1mg | $201.00 | 20 Apr. 2024 | |
| A2B Chem LLC | AI74461-5mg | a2bchem | >90% | 5mg | $214.00 | 20 Apr. 2024 | |
| A2B Chem LLC | AI74461-10mg | a2bchem | >90% | 10mg | $240.00 | 20 Apr. 2024 | |
| A2B Chem LLC | AI74461-500mg | a2bchem | >90% | 500mg | $720.00 | 20 Apr. 2024 | |
| A2B Chem LLC | AI74461-1g | a2bchem | >90% | 1g | $1295.00 | 20 Apr. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652284-1mg | le yan | 98% | 1mg | ¥436.00 | 18 May. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652284-5mg | le yan | 98% | 5mg | ¥672.00 | 18 May. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652284-10mg | le yan | 98% | 10mg | ¥747.00 | 18 May. 2024 |
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Shanghai Bent Chemical Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Nanjing Jubai Biopharm
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Jinan Hanyu Chemical Co.,Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises